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Compound of Interest

Compound Name: Ferric cacodylate

Cat. No.: B1216655

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for ferric cacodylate, an
organoarsenic compound. Given its arsenic content, this substance presents significant health
risks and requires strict safety protocols. This document outlines the toxicological properties,
occupational exposure limits, handling procedures, and emergency measures associated with
ferric cacodylate and related cacodylate compounds.

Chemical and Physical Properties

Ferric cacodylate, also known as iron(lll) tris(dimethylarsinate), is a yellowish, amorphous

powder.[1] It is an organoarsenic compound, and its safety profile is largely dictated by the
presence of arsenic.

Property Value Source
Chemical Formula CeH1sAs3FeOs [1]
Molecular Weight 466.81 g/mol [1]
Appearance Yellowish, amorphous powder [1]

Iron tris(dimethylarsinate), lron
Synonyms Parchem, 2023
cacodylate
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Toxicological Data

The toxicity of ferric cacodylate is primarily attributed to its arsenic content. Cacodylic acid
and its salts are classified as Group A carcinogens by the U.S. Environmental Protection
Agency (EPA).[2] All forms of arsenic are considered a serious risk to human health.[2]

Acute Toxicity

Acute exposure to cacodylates can cause a range of symptoms, including a metallic or garlic
taste, poor appetite, nausea, vomiting, stomach pain, and diarrhea.[3] In severe cases,
seizures and death can occur.[3]

Compound Route Species LD50/LC50 Source
EXTOXNET,
Cacodylic Acid Oral Rat 644-830 mg/kg
1996
Sodium
Oral Rat 644 mg/kg [4]
Cacodylate
Sodium
Oral Mouse 4 mg/kg [4]
Cacodylate
o _ EXTOXNET,
Cacodylic Acid Inhalation Rat 3.9 mg/L (LC50) 1996

Chronic Toxicity

Chronic exposure to cacodylic acid can lead to severe health effects, including damage to the
kidneys, bladder, liver, and nerves.[3] It can also cause skin problems such as hyperkeratosis,
hyperpigmentation, and skin cancers.[3] Developmental and reproductive effects, including
decreased fetal weights and reduced sperm production, have been observed in animal studies.

[3]

Occupational Exposure Limits

To minimize the risk of chronic health effects, several regulatory bodies have established
occupational exposure limits for inorganic arsenic compounds.
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Organization Limit Value Notes

Permissible Exposure 10 pg/m3 (8-hour
OSHA . [51[61[7]
Limit (PEL) TWA)

Recommended 2 pg/m3 (15-minute
NIOSH o - [2][5]
Exposure Limit (REL) ceiling)

Threshold Limit Value 0.01 mg/m3 (8-hour

ACGIH [5]18]
(TLV) TWA)
Immediately

NIOSH Dangerous to Life or 5 mg/m3 [9]

Health (IDLH)

TWA: Time-Weighted Average

Signaling Pathways of Arsenic-Induced Toxicity

Arsenic exerts its toxic effects through various molecular mechanisms, primarily by inducing
oxidative stress and interfering with cellular signaling pathways. This leads to a cascade of
events culminating in cell damage and apoptosis.

Caption: Arsenic-induced oxidative stress and downstream signaling pathways.

Experimental Protocols for Safe Handling

Strict adherence to safety protocols is mandatory when working with ferric cacodylate and
other arsenic-containing compounds.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is the first line of defense against exposure.

Caption: Workflow for donning and doffing Personal Protective Equipment.

Engineering Controls
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Chemical Fume Hood: All work with ferric cacodylate that could generate dust or aerosols
must be conducted in a certified chemical fume hood.[10]

Ventilation: Ensure adequate general laboratory ventilation.

Designated Area: Establish a designated area for working with arsenic compounds, clearly
marked with warning signs.[10][11]

Handling and Storage

Avoid Dust Formation: Handle ferric cacodylate carefully to avoid generating dust.[10]

Weighing: Use a balance inside a fume hood or a glove box for weighing.

Storage: Store ferric cacodylate in a cool, dry, well-ventilated area in a tightly sealed,
labeled container.[11] Keep it separate from incompatible materials such as strong acids and
oxidizing agents.[4][11]

Transport: When transporting within the laboratory, use a secondary container.

Spill and Emergency Procedures

Minor Spills: For small spills, carefully moisten the material to prevent dust from becoming
airborne.[4] Use a HEPA-filtered vacuum for cleanup.[4] Do not dry sweep.[4] Place the
collected material in a sealed container for hazardous waste disposal.

Major Spills: Evacuate the area immediately and contact the institution's environmental
health and safety department.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1216655?utm_src=pdf-body
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Arsenic.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Arsenic.pdf
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0008_-_arsenic_compounds.ashx?la=en
https://www.benchchem.com/product/b1216655?utm_src=pdf-body
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Arsenic.pdf
https://www.benchchem.com/product/b1216655?utm_src=pdf-body
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0008_-_arsenic_compounds.ashx?la=en
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/sodium%20cacodylate.pdf
https://drexel.edu/~/media/Files/engineering/departments/materials/Lab%20Safety/sop_0008_-_arsenic_compounds.ashx?la=en
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/sodium%20cacodylate.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/sodium%20cacodylate.pdf
https://www.bio.vu.nl/~microb/Protocols/chemicals/MSDS/sodium%20cacodylate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Waste Disposal

All waste containing ferric cacodylate, including contaminated labware, PPE, and spill
cleanup materials, must be disposed of as hazardous waste.[11] Collect all arsenic-containing
waste in clearly labeled, sealed containers.[11] Follow all institutional, local, and national
regulations for hazardous waste disposal.

Conclusion

Ferric cacodylate is a highly toxic compound that requires stringent safety measures to
prevent exposure. By understanding its toxicological properties and adhering to the detailed
handling and safety protocols outlined in this guide, researchers and scientists can minimize
the risks associated with its use. A proactive approach to safety, including proper training, the
consistent use of personal protective equipment, and adherence to established procedures, is
paramount for the safe handling of this and all arsenic-containing compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cacodylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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